
Solubility and stability of H-Ala-Phe-NH2 . HCl

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: H-Ala-Phe-NH2 . HCl

CAS No.: 60240-16-6

Cat. No.: B3274172

Get Quote

Technical Whitepaper: Physicochemical Profiling & Stability Protocols for H-Ala-Phe-NH2 · HCl

Executive Summary
H-Ala-Phe-NH2 · HCl (L-Alanyl-L-Phenylalanine amide hydrochloride) is a synthetic dipeptide

derivative widely utilized as a chromogenic substrate precursor and a model compound in

hydrogel self-assembly research. Unlike its free acid counterpart (H-Ala-Phe-OH), the C-

terminal amide modification eliminates the negative charge at the carboxyl terminus, rendering

the molecule cationic across a broad pH range. This structural alteration significantly enhances

aqueous solubility and alters its proteolytic susceptibility, making it a specific substrate for

Cathepsin C (Dipeptidyl Peptidase I).

This guide provides a rigorous technical analysis of the compound’s solubility thermodynamics,

hydrolytic stability, and enzymatic degradation profiles, designed to support researchers in

assay development and formulation.

Chemical Identity & Structural Analysis
The hydrochloride salt form is critical for the handling of this dipeptide. The free base form is

often prone to slow cyclization (diketopiperazine formation) or aggregation. The HCl salt
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stabilizes the N-terminal amine, maintaining it in a protonated state (

).

Property Specification

Chemical Name L-Alanyl-L-Phenylalanine amide hydrochloride

CAS Number 60240-16-6

Molecular Formula

Molecular Weight 271.74 g/mol

pKa (N-terminus) ~8.2 (Protonated below pH 8.[1]0)

pKa (C-terminus) N/A (Amide cap prevents ionization)

Net Charge (pH 7.0) +1 (Cationic)

Structural Implications: The absence of a C-terminal carboxyl group means this peptide does

not exhibit a typical isoelectric point (pI) in the neutral range. It remains positively charged until

the pH exceeds the pKa of the N-terminal amine (~8.2). This cationic nature prevents

zwitterionic aggregation, ensuring superior solubility in aqueous buffers compared to H-Ala-

Phe-OH.

Solubility Profile
Solubility is governed by the competition between the lattice energy of the crystal and the

solvation energy. The chloride counterion disrupts the crystal lattice, facilitating rapid

dissolution in polar solvents.

Solvent Compatibility Table
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Solvent Solubility Rating Comments

Water (Milli-Q) High (>50 mg/mL)

Dissolves instantly due to ionic

dissociation of HCl. Resulting

solution is acidic (~pH 4-5).

PBS (pH 7.4) High

Buffering capacity neutralizes

the HCl; peptide remains

soluble (+1 charge).

DMSO High (>100 mg/mL)

Preferred for stock solutions.

Prevents microbial growth and

hydrolysis during frozen

storage.

Ethanol/Methanol Moderate

Soluble, but may require

sonication. Useful for hydrogel

fabrication steps.[2]

Acetonitrile Low

Poor solubility alone; requires

water/TFA mixture (e.g., 50%

ACN).

The "Salting-Out" Warning
While soluble in physiological saline, high concentrations of chaotropic salts (e.g., ammonium

sulfate) can screen the stabilizing positive charge, leading to precipitation. For high-

concentration stocks (>10 mM), use pure water or DMSO, then dilute into the assay buffer

immediately prior to use.

Stability Assessment
Stability must be evaluated through two distinct lenses: Chemical Hydrolysis (storage stability)

and Enzymatic Degradation (functional stability).

Chemical Stability (Hydrolysis & Cyclization)
Acidic pH (pH < 3): Highly stable. The protonated amine repels nucleophilic attack on the

peptide bond.
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Neutral pH (pH 6-8): Stable for days at 4°C. Slow hydrolysis of the C-terminal amide to the

free acid (H-Ala-Phe-OH) may occur over weeks.

Alkaline pH (pH > 9):Unstable. Deprotonation of the N-terminal amine allows the free amine

to attack the carbonyl carbon of the phenylalanine residue, leading to diketopiperazine (DKP)

formation. This cyclization is irreversible and precipitates the compound.

Enzymatic Stability (Cathepsin C Substrate)
H-Ala-Phe-NH2 is a classic substrate for Cathepsin C (DPP I). The enzyme requires a free,

protonated N-terminus and a dipeptide length.

Mechanism: Cathepsin C cleaves the amide bond between Phe and the amide group (or a

downstream reporter if attached), or simply hydrolyzes the amide.

Inhibitors: The reaction is inhibited by Gly-Phe-diazomethyl ketone.

Experimental Protocols & Visualization
Workflow: Solubility & Stock Preparation
This protocol ensures maximum recovery and minimizes degradation during preparation.
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Solid H-Ala-Phe-NH2 . HCl

Select Solvent based on Application

Aqueous Assay (Immediate Use) Long-term Stock (-20°C)

Dissolve in sterile H2O
(Target: 10-50 mM)

Dissolve in anhydrous DMSO
(Target: 100 mM)

Check pH (Expect ~4-5) Aliquot into amber tubes
(Avoid freeze-thaw)

Dilute into Assay Buffer
(PBS/Tris pH 7.4)

On day of exp

Click to download full resolution via product page

Figure 1: Decision tree for stock solution preparation. DMSO is recommended for long-term

storage to prevent hydrolysis.

Protocol: HPLC Stability Assay
To verify the integrity of the peptide over time or under stress conditions.

Column: C18 Reverse Phase (e.g., Agilent Zorbax 300SB-C18, 5µm, 4.6 x 150mm).

Mobile Phase A: 0.1% TFA in Water.
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Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 214 nm (peptide bond) and 257 nm (Phenylalanine).

Pass Criteria: Single peak at retention time (approx 8-10 min). Appearance of earlier eluting

peaks indicates hydrolysis (H-Ala-Phe-OH) or diketopiperazine formation.

Pathway: Degradation Mechanisms

H-Ala-Phe-NH2 (Intact)

Acid/Base Hydrolysis
(Slow)

pH < 3 or > 8

Cathepsin C / DPP I
(Fast)

Physiological pH

High pH (>9)
Cyclization

pH > 9

H-Ala-Phe-OH + NH3

Ala-Phe (Released Dipeptide)

Cyclo(Ala-Phe)
(Precipitate)

Click to download full resolution via product page

Figure 2: Degradation pathways. Note that cyclization at high pH is irreversible and leads to

precipitation.

Handling & Storage Recommendations
Hygroscopicity: As a hydrochloride salt, the powder is hygroscopic. It will absorb atmospheric

moisture, turning into a sticky gum.

Recommendation: Store the solid desicated at -20°C. Allow the vial to equilibrate to room

temperature before opening to prevent condensation.
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Weighing: Weigh quickly or use an anti-static gun. For precise concentrations, weigh the

approximate amount and determine the exact concentration via UV absorbance

(Phenylalanine

) or by quantitative amino acid analysis.

In Solution: Aqueous solutions are stable for <24 hours at room temperature. Frozen aliquots

(-20°C) are stable for 3-6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Hydrochloric Acid | HCl | CID 313 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. The Phe-Phe Motif for Peptide Self-Assembly in Nanomedicine [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/H-D-Phe-NH2-hcl
https://www.peptide.com/product/h-phe-nh2-hcl-65864-22-4/
https://pubchem.ncbi.nlm.nih.gov/compound/12699297
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC125786/
https://www.benchchem.com/product/b3274172?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrochloric-Acid
https://www.mdpi.com/1420-3049/20/11/19658
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3274172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. H-D-Phe-NH2 hcl | C9H13ClN2O | CID 56777394 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. peptide.com [peptide.com]

To cite this document: BenchChem. [Solubility and stability of H-Ala-Phe-NH2 . HCl].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3274172/docs#solubility-and-stability-of-h-ala-phe-
nh2-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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